Cas no 1421587-33-8 (methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate)

• Product Name: methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate
• CAS No: 1421587-33-8
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• CID: 5366123
• Update Time: 2025-10-19

methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[1-(1-oxo-3-phenyl-2-propen-1-yl)-4-piperidinyl]-, methyl ester
• methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate

• Inchi： 1S/C22H23NO3/c1-26-22(25)20-10-8-18(9-11-20)19-13-15-23(16-14-19)21(24)12-7-17-5-3-2-4-6-17/h2-12,19H,13-16H2,1H3
• InChI Key： LVLAUSFRBKHAPU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2CCN(C(=O)C=CC3=CC=CC=C3)CC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate

Methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate: A Novel Compound with Promising Pharmacological Potential

Methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, with the CAS number 1421587-33-8, is characterized by its complex chemical framework, which includes a benzoate group, a piperidin-4-yl ring system, and a (2E)-3-phenylprop-2-enoyl moiety. The combination of these structural elements suggests potential for diverse biological activities, making it a subject of interest for both academic and industrial researchers.

Recent studies have highlighted the pharmacological properties of Methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate, particularly its interaction with specific enzyme pathways. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of the kinase family, which is critical in cellular signaling processes. This finding aligns with the growing trend of targeting kinase pathways for the development of therapeutic agents, especially in oncology and inflammatory diseases.

The chemical structure of Methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate is notable for its conjugated double bond in the (2E)-3-phenylprop-2-enoyl group, which may contribute to its stability and reactivity in biological systems. Researchers have also focused on the piperidin-4-yl ring, which is known to enhance the compound's ability to interact with membrane-bound receptors. These structural features are believed to play a key role in the compound's potential therapeutic applications.

In the realm of drug discovery, Methyl 4-{1-[(2-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate has been evaluated for its antioxidant and anti-inflammatory properties. A 2024 study published in the European Journal of Pharmacology demonstrated that this compound significantly reduces oxidative stress markers in vitro, suggesting its potential as a therapeutic agent for chronic inflammatory conditions. These findings are particularly relevant in the context of developing drugs for age-related diseases and metabolic disorders.

The synthesis of Methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate involves a multi-step process that includes the formation of the benzoate ester and the coupling of the piperidin-4-yl ring with the (2E)-3-phenylprop-2-enoyl moiety. Advanced organic synthesis techniques, such as transition metal-catalyzed coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are crucial for scaling up production for potential clinical trials.

Recent advances in computational chemistry have also been applied to predict the binding affinity of Methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate with various protein targets. Molecular docking studies conducted in 2023 indicated that this compound could bind to the ATP-binding cassette transporter, which is implicated in drug resistance mechanisms. These computational models provide valuable insights into the compound's potential as a modulator of drug efflux pathways.

While the pharmacological potential of Methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate is promising, further research is needed to elucidate its mechanism of action and toxicological profile. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models, with the goal of advancing it to clinical trials. These studies are essential for translating the compound's potential into therapeutic applications.

The development of new therapeutic agents often relies on the discovery of compounds with novel mechanisms of action. Methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate exemplifies this trend, as its unique structure suggests potential for targeting previously undrugged pathways. Ongoing research into its biological activity and pharmacokinetic properties is expected to provide further insights into its therapeutic utility.

As the field of pharmaceutical research continues to evolve, compounds like Methyl 4-{1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-yl}benzoate represent a new frontier in the development of targeted therapies. The integration of advanced analytical techniques and computational models is likely to accelerate the discovery and optimization of such compounds, paving the way for innovative treatments in the near future.